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Foreword
For researchers, scientists, and professionals in drug development, a thorough understanding

of a chemical intermediate's properties is paramount. Potassium 2,5-dichlorophenolate, a

key organohalogen compound, serves as a critical building block in organic synthesis and is a

significant metabolite in environmental and toxicological studies. This guide provides a

comprehensive exploration of its core physicochemical characteristics, synthesis, analytical

validation, and handling protocols. The narrative is structured to deliver not just data, but the

scientific rationale behind the experimental and analytical choices, ensuring a robust and

applicable understanding for laboratory and development settings.

Chemical Identity and Structural Framework
Potassium 2,5-dichlorophenolate is the potassium salt of 2,5-dichlorophenol. Its identity is

established through a set of unique identifiers that are critical for regulatory compliance,

literature searches, and accurate experimental design. The parent phenol is a major metabolite

of 1,4-dichlorobenzene, a compound historically used in pesticides and disinfectants, making

this salt highly relevant in toxicology, environmental science, and biomonitoring research.[1][2]
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The structure consists of a benzene ring functionalized with two electron-withdrawing chlorine

atoms at positions 2 and 5, and an oxygen atom bearing a negative charge, which is ionically

bonded to a potassium cation (K⁺). This ionic character significantly influences its solubility and

reactivity compared to its parent phenol.

Table 1: Core Chemical Identifiers

Identifier Value

Chemical Name potassium;2,5-dichlorophenolate[1]

CAS Number 68938-81-8[1][3]

Molecular Formula C₆H₃Cl₂KO[1]

Molecular Weight 201.09 g/mol [1][3]

Canonical SMILES C1=CC(=C(C=C1Cl)[O-])Cl.[K+][1]

InChI Key QQDAXBKAPINROG-UHFFFAOYSA-N[1]

Parent CAS 583-78-8 (2,5-Dichlorophenol)[1]

Synthesis Pathway and Methodologies
The synthesis of Potassium 2,5-dichlorophenolate is a straightforward acid-base reaction,

yet achieving high purity and yield requires precise control over reaction conditions. The

process hinges on the neutralization of its acidic precursor, 2,5-dichlorophenol, with a

potassium base.

Synthesis of the Precursor: 2,5-Dichlorophenol
The common industrial route to 2,5-dichlorophenol involves a two-step process starting from

2,5-dichloroaniline:

Diazotization: 2,5-dichloroaniline is treated with nitrosylsulfuric acid to form a diazonium salt.

[1] This reaction is typically performed at low temperatures to ensure the stability of the

diazonium intermediate.
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Hydroxylation: The resulting diazonium salt is subjected to hydroxylation, often in the

presence of sulfuric acid at elevated temperatures (150–170°C), to yield 2,5-dichlorophenol.

[1]

Alternative patented methods include the hydrolysis of 1,2,4-trichlorobenzene derivatives.[4]

Formation of the Potassium Salt
The final salt is prepared by reacting 2,5-dichlorophenol with potassium hydroxide. The choice

of solvent and the strict exclusion of water are critical for driving the reaction to completion and

preventing hydrolysis of the product.

Precursor Synthesis Salt Formation

2,5-Dichloroaniline Diazonium Salt Intermediate

  Nitrosylsulfuric Acid
(-15 to 50°C) 2,5-Dichlorophenol

  Hydroxylation
(H₂SO₄, 150-170°C)

Potassium 2,5-dichlorophenolate

  Potassium Hydroxide (KOH)
Xylene Solvent, 110°C

Azeotropic Water Removal

Click to download full resolution via product page

Caption: Synthesis workflow for Potassium 2,5-dichlorophenolate.

Experimental Protocol: Synthesis of Potassium 2,5-
dichlorophenolate
This protocol is based on established industrial methods for achieving high yield and purity.[1]

Reactor Setup: Charge a glass-lined reactor equipped with a mechanical stirrer,

thermometer, and a Dean-Stark apparatus for azeotropic water removal with 2,5-

dichlorophenol and a high-boiling-point solvent such as xylene.

Reagent Addition: While stirring, add a stoichiometric equivalent (or a slight excess) of

aqueous potassium hydroxide (48–50% w/w) dropwise to the solution. A molar ratio of 1:0.98

(phenol to KOH) is often optimal.[1]
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Reaction & Dehydration: Heat the mixture to 110°C. The water from the KOH solution and

the reaction will be removed azeotropically with xylene. Continue heating for approximately 5

hours or until no more water is collected.

Causality Insight: Xylene is the preferred solvent due to its high boiling point (137–140°C),

which facilitates efficient azeotropic removal of water. Moisture control is paramount, as

residual water (>0.1% w/w) can inhibit subsequent reactions if the product is used as an

intermediate and can promote hydrolysis during storage.[1]

Product Isolation: Cool the reaction mixture. The product, Potassium 2,5-
dichlorophenolate, will precipitate. Isolate the solid by filtration.

Purification: Wash the isolated solid with a non-polar solvent (e.g., cold xylene or hexane) to

remove any unreacted phenol and other organic impurities. Dry the final product under

vacuum. Purity can exceed 99% after crystallization.[1]

Core Physicochemical Properties
The properties of Potassium 2,5-dichlorophenolate are dictated by its aromatic structure,

halogen substituents, and ionic nature. The following table summarizes key quantitative data,

primarily referencing the parent compound for non-ionic properties, as these are most widely

reported and directly influence the phenolate's behavior.

Table 2: Summary of Physicochemical Properties
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Property Value Comments & Significance

Physical State
White to light brown crystalline

solid[5][6]

The parent phenol is a solid at

room temperature. The

potassium salt is also expected

to be a solid.

Melting Point 59-60 °C[1][3]

A relatively low melting point,

important for formulation and

processing considerations.

Boiling Point 214.6 °C at 760 mmHg[3][7]

Data for the parent phenol.

The salt would likely

decompose before boiling.

Water Solubility
3 g/L at 20 °C (for 2,5-

Dichlorophenol)[5][8]

The parent phenol is sparingly

soluble. The potassium salt

form is significantly more

soluble in aqueous media due

to its ionic nature.

pKa
7.53 - 7.92 (for 2,5-

Dichlorophenol)[5][9]

The electron-withdrawing

chlorine atoms increase the

acidity of the phenolic proton

compared to phenol (pKa ~10).

This governs the salt's stability

at different pH values.

LogP (Octanol/Water) 3.07[9]

Partition coefficient for the

parent phenol, indicating

significant lipophilicity. This is a

key parameter in predicting

environmental fate and

biological uptake.

Density ~1.46 g/cm³[3][7] Data for the parent phenol.

Flash Point 100 °C[3][5][7]

Data for the parent phenol,

indicating it is a combustible

solid.[10]
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Analytical Characterization and Quality Control
A multi-technique approach is essential for the unambiguous identification, structural

elucidation, and purity assessment of Potassium 2,5-dichlorophenolate.

Structure Purity Composition

Sample: Potassium
2,5-dichlorophenolate

Structural Confirmation Purity & Quantification Elemental Composition

¹H & ¹³C NMR FTIR Spectroscopy Mass Spectrometry (MS) HPLC / GC Titrimetry Ion Chromatography

Click to download full resolution via product page

Caption: Standard analytical workflow for compound characterization.

Spectroscopic Methodologies
Nuclear Magnetic Resonance (NMR) Spectroscopy NMR provides definitive structural

information by probing the magnetic environments of the ¹H and ¹³C nuclei.

¹H NMR: The aromatic region of the spectrum for the phenolate anion is expected to show

three distinct signals corresponding to the three protons on the benzene ring. Based on data

for the parent phenol, the expected signals are approximately at δ 7.21 (d), 7.03 (d), and

6.86 (dd) ppm.[11] The absence of the phenolic -OH proton signal (which would appear as a

broad singlet in the parent compound) is a key indicator of salt formation.

¹³C NMR: The spectrum will display six distinct signals for the six aromatic carbons, with

chemical shifts influenced by the chlorine and oxygen substituents.

Protocol: ¹H NMR Analysis[12]
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Sample Preparation: Accurately weigh and dissolve 5-10 mg of the sample in 0.6-0.7 mL of a

suitable deuterated solvent (e.g., DMSO-d₆, as the salt may have poor solubility in CDCl₃).

Add tetramethylsilane (TMS) as an internal reference (δ 0.00 ppm).

Acquisition: Use a 300-500 MHz spectrometer. Acquire data using a standard single-pulse

experiment.

Parameters: Set the number of scans to 16-64 to achieve an adequate signal-to-noise ratio.

Use a relaxation delay of 2-5 seconds.

Analysis: Process the data (Fourier transform, phase correction, and baseline correction)

and integrate the signals to confirm the relative proton ratios.

Infrared (IR) Spectroscopy IR spectroscopy is used to identify functional groups. The most

critical diagnostic feature is the disappearance of the broad O-H stretching band (typically

~3200-3600 cm⁻¹) of the parent phenol, confirming deprotonation.[1]

Expected Peaks:

~3100-3000 cm⁻¹: Aromatic C-H stretching.

~1600-1450 cm⁻¹: Aromatic C=C ring stretching vibrations.

~1300-1200 cm⁻¹: Aryl C-O stretching.

~850-750 cm⁻¹: C-Cl stretching.

Protocol: FTIR-ATR Analysis[12]

Background Spectrum: Ensure the Attenuated Total Reflectance (ATR) crystal (typically

diamond) is clean. Collect a background spectrum.

Sample Application: Place a small amount of the solid sample directly onto the ATR crystal

and apply pressure to ensure good contact.

Acquisition: Collect the sample spectrum over a range of 4000-400 cm⁻¹ with a resolution of

4 cm⁻¹. Co-add 16-32 scans to improve the signal-to-noise ratio.
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Data Processing: The instrument software will automatically subtract the background

spectrum from the sample spectrum.

Mass Spectrometry (MS) MS provides information about the molecular weight and elemental

composition.

Expected Fragmentation: Using techniques like Electrospray Ionization (ESI) in negative

mode, the primary ion observed would be the 2,5-dichlorophenolate anion at m/z ~161. The

characteristic isotopic pattern of two chlorine atoms ([M]⁻, [M+2]⁻, [M+4]⁻ in an approximate

ratio of 9:6:1) would be a definitive indicator of its presence.[13]

Potassium Content Analysis
Confirming the correct stoichiometry of the salt requires quantifying the potassium content.

Ion Chromatography (IC): As per modern United States Pharmacopeia (USP) monographs

for potassium salts, IC is a preferred method.[14] It offers high selectivity and can

simultaneously detect other cationic impurities like sodium or ammonium.[14]

Titrimetric/Gravimetric Methods: The tetraphenylboron method is a classical and robust

technique for potassium determination, where potassium is precipitated as potassium

tetraphenylboron.[15]

Applications in Drug Development and Research
The utility of Potassium 2,5-dichlorophenolate extends across several scientific domains.

Chemical Intermediate: Dichlorinated phenols are versatile building blocks in the synthesis of

more complex molecules, including active pharmaceutical ingredients (APIs) and agricultural

chemicals.[2][16] The phenolate form offers enhanced nucleophilicity compared to the

phenol, making it suitable for ether synthesis (Williamson ether synthesis) and other coupling

reactions.

Toxicology and Biomonitoring: As the primary metabolite of the environmental contaminant

1,4-dichlorobenzene, its detection and quantification in urine are used to assess human

exposure levels.[1][2]
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DMPK Studies: Understanding the metabolism of xenobiotics is a core pillar of Drug

Metabolism and Pharmacokinetics (DMPK) in drug development.[17] Studying metabolites

like 2,5-dichlorophenol and its conjugates helps in building comprehensive safety profiles

and predicting potential drug-drug interactions.[17]

Safety, Storage, and Handling
Due to its hazardous nature, strict safety protocols must be followed when handling Potassium
2,5-dichlorophenolate and its parent compound. The information is derived from safety data

sheets for 2,5-dichlorophenol.

Personal Protective Equipment (PPE): Always wear chemical-resistant nitrile gloves, a lab

coat, and chemical safety goggles with a face shield.[1][18][19]

Engineering Controls: Handle the substance exclusively in a certified chemical fume hood to

prevent inhalation of dust or aerosols.[1][18]

Handling: Avoid all direct contact with skin and eyes.[19] Prevent the generation of dust.[18]

After handling, wash hands and any exposed skin thoroughly.[18][19]

Storage: Store in a tightly sealed, airtight container in a cool, dry, and well-ventilated area

designated for toxic substances.[1][19] A recommended storage temperature is 0–6°C to

minimize decomposition.[1][5]

Hazards:

Acute Toxicity: Toxic if inhaled. Harmful if swallowed.[20]

Corrosivity: Causes severe skin burns and eye damage.[20]

Waste Disposal: Dispose of waste in accordance with all local, state, and federal regulations.

A common procedure involves neutralization with a dilute acid (e.g., 1 M HCl) followed by

adsorption onto activated carbon before incineration.[1] Do not allow the chemical to enter

drains.[18]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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